Cas no 827624-82-8 (Benzamide, 4-methoxy-N-(methylsulfonyl)-)

• Product Name: Benzamide, 4-methoxy-N-(methylsulfonyl)-
• CAS No: 827624-82-8
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 682766
• PubChem ID: 26792889
• Update Time: 2025-04-19

Benzamide, 4-methoxy-N-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-methoxy-N-(methylsulfonyl)-
• 4-methoxy-N-methylsulfonylbenzamide
• SCHEMBL7985093
• DTXSID50650291
• 827624-82-8
• Z477222614
• AKOS030578103
• N-(Methanesulfonyl)-4-methoxybenzamide

• Inchi： 1S/C9H11NO4S/c1-14-8-5-3-7(4-6-8)9(11)10-15(2,12)13/h3-6H,1-2H3,(H,10,11)
• InChI Key： NCVBVKRQHWPLRY-UHFFFAOYSA-N
• SMILES： S(C)(NC(C1C=CC(=CC=1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 229.04087901g/mol
• Monoisotopic Mass: 229.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.8Ų